Cas no 874842-53-2 (3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide)

3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide structure
874842-53-2 structure
Product Name:3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
CAS No:874842-53-2
MF:C9H11NO4S
MW:229.25294137001
MDL:MFCD07774225
CID:2122765
PubChem ID:8317964
Update Time:2025-04-21

3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-dihydro-2H-1,5-Benzodioxepin-7-sulfonamide
    • EN300-27012
    • Z45415647
    • 3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide
    • SCHEMBL12989734
    • G36690
    • 3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
    • F2158-2264
    • KWLFDTPZYMAIJK-UHFFFAOYSA-N
    • 874842-53-2
    • CS-0243957
    • AKOS000118103
    • DA-01801
    • MDL: MFCD07774225
    • Inchi: 1S/C9H11NO4S/c10-15(11,12)7-2-3-8-9(6-7)14-5-1-4-13-8/h2-3,6H,1,4-5H2,(H2,10,11,12)
    • InChI Key: KWLFDTPZYMAIJK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)OCCCO2)(N)(=O)=O

Computed Properties

  • Exact Mass: 229.04087901Da
  • Monoisotopic Mass: 229.04087901Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 412.4±55.0 °C at 760 mmHg
  • Flash Point: 203.2±31.5 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Security Information

3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D458883-25mg
3,4-Dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide
874842-53-2
25mg
$ 50.00 2022-06-05
TRC
D458883-50mg
3,4-Dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide
874842-53-2
50mg
$ 70.00 2022-06-05
TRC
D458883-250mg
3,4-Dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide
874842-53-2
250mg
$ 295.00 2022-06-05
Enamine
EN300-27012-0.05g
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
874842-53-2 95.0%
0.05g
$42.0 2025-03-20
Enamine
EN300-27012-0.1g
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
874842-53-2 95.0%
0.1g
$66.0 2025-03-20
Enamine
EN300-27012-0.25g
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
874842-53-2 95.0%
0.25g
$92.0 2025-03-20
Enamine
EN300-27012-0.5g
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
874842-53-2 95.0%
0.5g
$175.0 2025-03-20
Enamine
EN300-27012-1.0g
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
874842-53-2 95.0%
1.0g
$256.0 2025-03-20
Enamine
EN300-27012-2.5g
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
874842-53-2 95.0%
2.5g
$503.0 2025-03-20
Enamine
EN300-27012-5.0g
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
874842-53-2 95.0%
5.0g
$743.0 2025-03-20
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd